molecular formula C20H15F3N2O4 B3018534 2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate CAS No. 899998-43-7

2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate

Cat. No. B3018534
CAS RN: 899998-43-7
M. Wt: 404.345
InChI Key: YHFRSPHJEAZJTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate is a synthetic compound that belongs to the class of indolizine derivatives. It has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate is not fully understood. However, it has been proposed that it acts by inhibiting the activity of certain enzymes and proteins involved in inflammation, cancer, and viral infections. It has also been found to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases. It has also been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. Additionally, it has been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been extensively studied for its potential applications in various fields, which provides a strong foundation for further research. However, there are also some limitations associated with its use in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, its potential toxicity and side effects need to be thoroughly investigated before it can be considered for clinical use.

Future Directions

There are several future directions for the research on 2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Another direction is to explore its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to investigate its potential toxicity and side effects, as well as its pharmacokinetics and pharmacodynamics. Overall, 2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate has significant potential for further research and development in various fields.

Synthesis Methods

The synthesis of 2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate involves the reaction of 3-acetylindolizine-1-carboxylic acid with 2-(trifluoromethyl)aniline and ethyl chloroformate. The reaction takes place in the presence of a base and an organic solvent. The product is obtained by purification through column chromatography. The synthesis method has been optimized to obtain high yields and purity.

Scientific Research Applications

2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl] 3-acetylindolizine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15F3N2O4/c1-12(26)17-10-13(16-8-4-5-9-25(16)17)19(28)29-11-18(27)24-15-7-3-2-6-14(15)20(21,22)23/h2-10H,11H2,1H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YHFRSPHJEAZJTK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC(=C2N1C=CC=C2)C(=O)OCC(=O)NC3=CC=CC=C3C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15F3N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl 3-acetylindolizine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.